Cas no 34586-50-0 (Benzenesulfonylfluoride, 3-ethyl-)
34586-50-0 structure
Product Name:Benzenesulfonylfluoride, 3-ethyl-
CAS No:34586-50-0
MF:C8H9FO2S
MW:188.219264745712
CID:312314
PubChem ID:118706
Update Time:2025-04-19
Benzenesulfonylfluoride, 3-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonylfluoride, 3-ethyl-
- 3-ethylbenzenesulfonyl fluoride
- m-Ethylbenzenesulphonyl fluoride
- AKOS006327071
- EN300-727340
- 3-ethylbenzene-1-sulfonyl fluoride
- Benzenesulfonyl fluoride, 3-ethyl-
- DTXSID9067859
- 34586-50-0
- EINECS 252-102-1
- NS00054588
- m-ethylbenzenesulphonylfluoride
-
- Inchi: 1S/C8H9FO2S/c1-2-7-4-3-5-8(6-7)12(9,10)11/h3-6H,2H2,1H3
- InChI Key: ONMDVARUZGDUIW-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC(=C1)CC)(=O)(=O)F
Computed Properties
- Exact Mass: 188.03077
- Monoisotopic Mass: 188.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 248.7°Cat760mmHg
- Flash Point: 104.2°C
- Refractive Index: 1.499
- PSA: 34.14
Benzenesulfonylfluoride, 3-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-727340-1.0g |
3-ethylbenzene-1-sulfonyl fluoride |
34586-50-0 | 1g |
$0.0 | 2023-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1936313-1g |
3-Ethylbenzenesulfonyl fluoride |
34586-50-0 | 98% | 1g |
¥6473.00 | 2024-05-17 |
Benzenesulfonylfluoride, 3-ethyl- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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